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Compound of Interest

Compound Name: 2-Methylbenzenethiol

Cat. No.: B091028

2-Methylbenzenethiol: A Technical Safety and
Handling Guide

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals
Introduction

2-Methylbenzenethiol, also known as o-thiocresol or o-toluenethiol, is a thiol compound with
the chemical formula CH3sCsH4aSH. It is a versatile reagent in organic synthesis and has
applications in the development of pharmaceuticals and other specialty chemicals.[1] This
document provides a comprehensive technical guide on the safety data and handling
precautions for 2-Methylbenzenethiol, designed for professionals in research and drug
development. Adherence to these guidelines is critical to ensure a safe laboratory environment.

Hazard Identification and Classification

2-Methylbenzenethiol is classified as a hazardous chemical under the Globally Harmonized
System (GHS).[2] It is a flammable liquid and vapor and is harmful if swallowed, causing
severe skin burns and eye damage.[2]

GHS Hazard Statements:

e H226: Flammabile liquid and vapor
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e H302: Harmful if swallowed[2]

e H314: Causes severe skin burns and eye damage[?2]
e H315: Causes skin irritation[3]

o H319: Causes serious eye irritation[3]

o H335: May cause respiratory irritation[3]

Due to these hazards, it is imperative to handle 2-Methylbenzenethiol with appropriate
engineering controls and personal protective equipment.

Physical and Chemical Properties

The physical and chemical properties of 2-Methylbenzenethiol are summarized in the table
below for easy reference.

Property Value Reference(s)
CAS Number 137-06-4

Molecular Formula C7HsS [4]

Molecular Weight 124.20 g/mol [4]

Clear, colorless to slightly
Appearance yellow-brown liquid with a [1]

strong, disagreeable odor.

Boiling Point 195 °C (lit.) [1]
Melting Point 10-12 °C (lit.) [1]
Density 1.054 g/mL at 25 °C (lit.) [1]
Flash Point 63 °C (145.4 °F) (lit.) [2]
Refractive Index n20/D 1.578 (lit.) [1]

N Insoluble in water; soluble in
Solubility [5]
alcohol and ether.
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Toxicological Data

The toxicological profile of 2-Methylbenzenethiol indicates significant hazards. While
comprehensive human data is limited, animal studies provide critical information for risk

assessment.
Parameter Route Species Value Reference(s)
LD50 Intraperitoneal Mouse 100 mg/kg [5][6]
- Harmful if
Acute Toxicity Oral - [2]
swallowed
Safety Profile Intraperitoneal - Poison [1]

Note: Detailed experimental protocols for the determination of toxicological data are not
typically provided in standard safety data sheets.

Handling and Storage Precautions

Proper handling and storage are paramount to minimize the risks associated with 2-
Methylbenzenethiol.

Safe Handling:

Always handle in a well-ventilated area, preferably within a chemical fume hood.

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.

e Use non-sparking tools and take precautionary measures against static discharge.[2]
e Avoid contact with skin, eyes, and clothing.

» Do not eat, drink, or smoke in areas where the chemical is handled.[2]

e Wash hands thoroughly after handling.

Storage:
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o Store in a tightly closed container in a dry, cool, and well-ventilated place.

o Keep away from heat, sparks, open flames, and other sources of ignition.[2]

o Store away from incompatible materials such as strong oxidizing agents.
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Caption: Workflow for the safe handling of 2-Methylbenzenethiol.
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Personal Protective Equipment (PPE)

The selection of appropriate PPE is crucial for preventing exposure.
o Eye/Face Protection: Wear chemical safety goggles or a face shield.[3]
» Skin Protection:

o Gloves: Wear chemically resistant gloves (e.qg., nitrile rubber).

o Clothing: A lab coat or chemical-resistant apron should be worn. In cases of potential
splashing, impervious clothing is recommended.[6]

o Respiratory Protection: If working outside a fume hood or if exposure limits are likely to be
exceeded, a NIOSH/MSHA-approved respirator with an appropriate cartridge for organic
vapors should be used.[3]

First-Aid Measures

In the event of exposure, immediate action is required.

 Inhalation: Remove the individual to fresh air. If breathing is difficult, administer oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.[6]

» Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing. Seek immediate medical attention.[6]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.[6]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[6]
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Caption: Logical workflow for emergency first-aid response to exposure.

Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

Specific Hazards: The substance is a flammable liquid. Vapors may form explosive mixtures
with air and can travel to a source of ignition and flash back.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[6]

Accidental Release Measures

Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.
Remove all sources of ignition. Wear appropriate personal protective equipment.[6]
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e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[6]

» Methods for Cleaning Up: Absorb the spill with inert material (e.g., sand, silica gel, universal
binder) and place it in a suitable, closed container for disposal.

Stability and Reactivity

o Reactivity: No specific test data is available.
o Chemical Stability: Stable under recommended storage conditions.[5]

» Conditions to Avoid: Heat, flames, sparks, and other sources of ignition. Exposure to air and
direct sunlight.[5]

e Incompatible Materials: Strong oxidizing agents and strong bases.

e Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide,
carbon dioxide, and sulfur oxides.

Disposal Considerations

Disposal of 2-Methylbenzenethiol and its containers must be in accordance with all applicable
federal, state, and local regulations. Contact a licensed professional waste disposal service to
dispose of this material.

Conclusion

2-Methylbenzenethiol is a valuable chemical for research and development but possesses
significant hazards. A thorough understanding and strict implementation of the safety and
handling precautions outlined in this guide are essential for mitigating risks. By prioritizing
safety through proper engineering controls, personal protective equipment, and emergency
preparedness, professionals can handle this substance responsibly and maintain a safe
working environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Methylbenzenethiol | 137-06-4 [chemicalbook.com]

2. synerzine.com [synerzine.com]

3. 4-Methylbenzenethiol | C7H8S | CID 7811 - PubChem [pubchem.ncbi.nim.nih.gov]
e 4. clearsynth.com [clearsynth.com]

5. 2-Thiocresol | C7H8S | CID 8712 - PubChem [pubchem.ncbi.nlm.nih.gov]

6. ortho-thiocresol, 137-06-4 [thegoodscentscompany.com]

« To cite this document: BenchChem. [2-Methylbenzenethiol safety data sheet and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b091028#2-methylbenzenethiol-safety-data-sheet-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b091028?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8330729.htm
https://www.synerzine.com/docs/sds/W0233%20SDS%20(US-English).pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylbenzenethiol
https://clearsynth.com/product/2-methylbenzenethiol
https://pubchem.ncbi.nlm.nih.gov/compound/8712
https://www.thegoodscentscompany.com/data/rw1020261.html
https://www.benchchem.com/product/b091028#2-methylbenzenethiol-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b091028#2-methylbenzenethiol-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b091028#2-methylbenzenethiol-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b091028#2-methylbenzenethiol-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b091028?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091028?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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